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Compound of Interest

Compound Name: Meclofenamic acid-13C6

Cat. No.: B15604026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers

of Meclofenamic acid-¹³C₆, a stable isotope-labeled internal standard crucial for quantitative

bioanalytical studies. This document outlines key specifications from various suppliers, details

relevant experimental protocols, and illustrates associated biochemical pathways and analytical

workflows.

Introduction to Meclofenamic Acid-¹³C₆
Meclofenamic acid is a non-steroidal anti-inflammatory drug (NSAID) that functions by inhibiting

the cyclooxygenase (COX) enzymes, COX-1 and COX-2. The ¹³C₆-labeled version of

Meclofenamic acid serves as an ideal internal standard for mass spectrometry-based

quantification in complex biological matrices. Its key applications include pharmacokinetic (PK)

and drug metabolism studies, where it allows for precise and accurate measurement of the

unlabeled drug by correcting for matrix effects and variations in sample processing.

Commercial Suppliers and Product Specifications
Several reputable chemical suppliers offer Meclofenamic acid-¹³C₆ for research purposes. The

following table summarizes the key quantitative data available from prominent vendors.

Researchers are advised to request a certificate of analysis (CoA) for batch-specific

information.
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Supplier
Catalog

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Chemical

Purity

Isotopic

Purity

MedChemEx

press
HY-117275S1

C₈¹³C₆H₁₁Cl₂

NO₂
302.10

Information

not readily

available

Information

not readily

available

Simson

Pharma

Limited

M1240002
C₈¹³C₆H₁₁Cl₂

NO₂
302.10

CoA provided

with purchase

CoA provided

with purchase

HPC

Standards
679667

(¹³C)₆C₉H₁₃Cl

₂NO
300.23

CoA provided

with purchase

CoA provided

with purchase

Cayman

Chemical

Not explicitly

listed
- - - -

Alsachim (a

Shimadzu

Group

Company)

- -
>98%

(typical)[1]

>98% atom

¹³C (typical)

[1]

IsoSciences - - High Purity[2]
High Isotopic

Enrichment[2]

Toronto

Research

Chemicals

- - - -

Note: "Information not readily available" indicates that the data is not publicly accessible on the

supplier's website and typically requires a direct inquiry or purchase to obtain the Certificate of

Analysis.

Experimental Protocols
Synthesis of Meclofenamic Acid (General, Unlabeled)
While the specific, proprietary methods for the synthesis of Meclofenamic acid-¹³C₆ are not

publicly disclosed by commercial suppliers, the general synthesis of unlabeled mefenamic acid,
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a structurally similar compound, provides a foundational understanding. A common method

involves the condensation reaction of o-chlorobenzoic acid and 2,3-dimethylaniline in the

presence of a catalyst and an acid-binding agent in a suitable solvent like N,N-

dimethylformamide (DMF). The crude product is then purified through recrystallization. The

synthesis of the ¹³C₆-labeled analog would involve the use of a ¹³C₆-labeled precursor, typically

¹³C₆-aniline or a related benzoic acid derivative.

Quality Control: Purity and Identity Confirmation
The quality of Meclofenamic acid-¹³C₆ is assessed using a combination of analytical techniques

to confirm its chemical purity, isotopic enrichment, and structural integrity.

High-Performance Liquid Chromatography (HPLC): Used to determine the chemical purity of

the compound by separating it from any unlabeled meclofenamic acid and other synthetic

impurities. A UV detector is typically employed for quantification.

Mass Spectrometry (MS): Essential for confirming the molecular weight of the labeled

compound and determining the isotopic enrichment. By comparing the mass spectra of the

labeled and unlabeled compounds, the degree of ¹³C incorporation can be accurately

assessed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the molecule and to ensure that the ¹³C labels are in the expected

positions within the benzoic acid ring.

Application in Pharmacokinetic Studies: A Typical
Workflow
Meclofenamic acid-¹³C₆ is predominantly used as an internal standard in pharmacokinetic

studies to quantify the concentration of unlabeled meclofenamic acid in biological samples

(e.g., plasma, urine).

Experimental Workflow:

Sample Preparation:

Thaw biological samples (e.g., plasma).
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Aliquot a specific volume (e.g., 100 µL) into a microcentrifuge tube.

Add a known concentration of Meclofenamic acid-¹³C₆ (internal standard) to each sample.

Perform protein precipitation by adding a solvent such as acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Separate the analyte (meclofenamic acid) and the internal standard (Meclofenamic acid-

¹³C₆) using a suitable C18 reverse-phase column with a gradient mobile phase (e.g.,

acetonitrile and water with formic acid).

Detect and quantify the compounds using a triple quadrupole mass spectrometer in

Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions

are monitored for both the analyte and the internal standard.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the known concentrations of the analyte in calibration standards.

Determine the concentration of meclofenamic acid in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
Signaling Pathway of Meclofenamic Acid
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Caption: Mechanism of action of Meclofenamic Acid as a COX inhibitor.

Synthesis Workflow for Meclofenamic Acid (Unlabeled)
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Caption: General synthesis workflow for unlabeled Meclofenamic Acid.

Pharmacokinetic Study Experimental Workflow
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Caption: Workflow for a pharmacokinetic study using Meclofenamic Acid-¹³C₆.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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